Cas no 865304-95-6 (2,4-PYRIMIDINEDIAMINE, 5-(2,5-DIIODO-4-METHOXYPHENOXY)-)

• Product Name: 2,4-PYRIMIDINEDIAMINE, 5-(2,5-DIIODO-4-METHOXYPHENOXY)-
• CAS No: 865304-95-6
• MF: C₁₁H₁₀I₂N₄O₂
• MW: 484.031646251678
• CID: 3247146
• PubChem ID: 57678441
• Update Time: 2025-04-21

2,4-PYRIMIDINEDIAMINE, 5-(2,5-DIIODO-4-METHOXYPHENOXY)- Chemical and Physical Properties

Names and Identifiers

• 2,4-PYRIMIDINEDIAMINE, 5-(2,5-DIIODO-4-METHOXYPHENOXY)-
• RXDZATRBZIFUNL-UHFFFAOYSA-N
• SCHEMBL1493863
• DB-123617
• 5-(2,5-Diiodo-4-methoxy-phenoxy)-pyrimidine-2,4-diamine
• 865304-95-6

• Inchi： 1S/C11H10I2N4O2/c1-18-7-2-6(13)8(3-5(7)12)19-9-4-16-11(15)17-10(9)14/h2-4H,1H3,(H4,14,15,16,17)
• InChI Key： RXDZATRBZIFUNL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1OC1=CN=C(N)N=C1N)I)OC

Computed Properties

• Exact Mass: 483.88932Da
• Monoisotopic Mass: 483.88932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.3Ų